Cas no 1220016-59-0 (3-2-(2,4-Dichloro-3,5-dimethylphenoxy)ethyl-piperidine hydrochloride)

• Product Name: 3-2-(2,4-Dichloro-3,5-dimethylphenoxy)ethyl-piperidine hydrochloride
• CAS No: 1220016-59-0
• MF: C₁₅H₂₂Cl₃NO
• MW: 338.700281620026
• CID: 4687665
• Update Time: 2025-06-15

3-2-(2,4-Dichloro-3,5-dimethylphenoxy)ethyl-piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[2-(2,4-DICHLORO-3,5-DIMETHYLPHENOXY)ETHYL]-PIPERIDINE HYDROCHLORIDE
• 3-(2-(2,4-Dichloro-3,5-dimethylphenoxy)ethyl)piperidine hydrochloride
• 3-[2-(2,4-dichloro-3,5-dimethylphenoxy)ethyl]piperidine hydrochloride
• 3-2-(2,4-Dichloro-3,5-dimethylphenoxy)ethyl-piperidine hydrochloride

• Inchi： 1S/C15H21Cl2NO.ClH/c1-10-8-13(15(17)11(2)14(10)16)19-7-5-12-4-3-6-18-9-12;/h8,12,18H,3-7,9H2,1-2H3;1H
• InChI Key： YHUCWCGGDAESRO-UHFFFAOYSA-N
• SMILES： ClC1C(C)=C(C(C)=CC=1OCCC1CNCCC1)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 277
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-2-(2,4-Dichloro-3,5-dimethylphenoxy)ethyl-piperidine hydrochloride

Comprehensive Overview of 3-2-(2,4-Dichloro-3,5-dimethylphenoxy)ethyl-piperidine hydrochloride (CAS No. 1220016-59-0)

3-2-(2,4-Dichloro-3,5-dimethylphenoxy)ethyl-piperidine hydrochloride (CAS No. 1220016-59-0) is a specialized chemical compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique piperidine backbone and phenoxy substituents, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring dichloro and dimethyl groups, contributes to its bioactive properties, making it a subject of interest for researchers exploring novel therapeutic agents and sustainable agricultural solutions.

In recent years, the demand for highly specific chemical intermediates like 3-2-(2,4-Dichloro-3,5-dimethylphenoxy)ethyl-piperidine hydrochloride has surged, driven by advancements in precision medicine and green chemistry. Researchers are particularly intrigued by its potential role in modulating enzyme activity and receptor binding, which aligns with current trends in targeted drug delivery and personalized therapeutics. Additionally, its agrochemical relevance ties into global discussions on food security and sustainable farming practices, as scientists seek eco-friendly alternatives to traditional pesticides.

The synthesis of 3-2-(2,4-Dichloro-3,5-dimethylphenoxy)ethyl-piperidine hydrochloride involves multi-step organic reactions, including etherification and amine hydrochloride formation. Its CAS No. 1220016-59-0 serves as a critical identifier in regulatory and commercial databases, ensuring traceability in supply chains. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity, addressing the growing industry emphasis on quality control and material characterization.

From a commercial perspective, 3-2-(2,4-Dichloro-3,5-dimethylphenoxy)ethyl-piperidine hydrochloride is often categorized as a high-value fine chemical, with applications spanning pharmaceutical intermediates, biochemical research, and material science. Its niche market aligns with the rising popularity of custom synthesis services, where companies cater to bespoke research needs. Furthermore, its patent landscape reflects ongoing innovation, as evidenced by its inclusion in recent filings related to central nervous system (CNS) therapeutics and plant growth regulators.

Environmental and safety considerations are paramount when handling 3-2-(2,4-Dichloro-3,5-dimethylphenoxy)ethyl-piperidine hydrochloride. While not classified as hazardous under standard guidelines, proper laboratory protocols—such as the use of personal protective equipment (PPE) and ventilation systems—are recommended. This aligns with broader industry shifts toward responsible chemical management and ESG (Environmental, Social, and Governance) compliance, topics frequently searched by professionals in the field.

In conclusion, 3-2-(2,4-Dichloro-3,5-dimethylphenoxy)ethyl-piperidine hydrochloride (CAS No. 1220016-59-0) represents a compelling case study in the intersection of chemical innovation and applied research. Its versatility and relevance to contemporary scientific challenges—from drug development to agricultural sustainability—underscore its importance in modern chemistry. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in both academic and industrial discourse.